Cas no 477853-86-4 (1-(4-BROMOPHENYL)-2-[4-(2-FLUOROPHENYL)PIPERAZINO]-1-ETHANOL)

• Product Name: 1-(4-BROMOPHENYL)-2-[4-(2-FLUOROPHENYL)PIPERAZINO]-1-ETHANOL
• CAS No: 477853-86-4
• MF: C₁₈H₂₀BrFN₂O
• MW: 379.266607284546
• CID: 5805000
• PubChem ID: 2767000
• Update Time: 2025-05-20

1-(4-BROMOPHENYL)-2-[4-(2-FLUOROPHENYL)PIPERAZINO]-1-ETHANOL Chemical and Physical Properties

Names and Identifiers

• 1-(4-BROMOPHENYL)-2-[4-(2-FLUOROPHENYL)PIPERAZINO]-1-ETHANOL
• 1-(4-bromophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethan-1-ol
• 1-Piperazineethanol, α-(4-bromophenyl)-4-(2-fluorophenyl)-
• 11G-424S
• 477853-86-4
• HMS577M15
• AKOS005077432
• CHEMBL3398111
• Oprea1_513724
• 1-(4-bromophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethanol
• Bionet1_003213
• BDBM50063040

• Inchi： 1S/C18H20BrFN2O/c19-15-7-5-14(6-8-15)18(23)13-21-9-11-22(12-10-21)17-4-2-1-3-16(17)20/h1-8,18,23H,9-13H2
• InChI Key： YEPXITWWAYYSNH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)(O)CN1CCN(C2=CC=CC=C2F)CC1

Computed Properties

• Exact Mass: 378.07430g/mol
• Monoisotopic Mass: 378.07430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 498.6±45.0 °C(Predicted)
• pka: 13.94±0.20(Predicted)

Additional information on 1-(4-BROMOPHENYL)-2-[4-(2-FLUOROPHENYL)PIPERAZINO]-1-ETHANOL

Introduction to 1-(4-BROMOPHENYL)-2-[4-(2-FLUOROPHENYL)PIPERAZINO]-1-ETHANOL (CAS No. 477853-86-4) and Its Applications in Modern Chemical Biology

The compound 1-(4-BROMOPHENYL)-2-[4-(2-FLUOROPHENYL)PIPERAZINO]-1-ETHANOL, identified by the CAS number 477853-86-4, represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, combines a bromophenyl moiety with a piperazine ring substituted with a fluorophenyl group, all linked via an ethanol functional group. Such structural complexity not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for various biological assays and drug discovery programs.

The bromophenyl component of the molecule is strategically positioned to allow for further functionalization, making it a valuable intermediate in the synthesis of more complex derivatives. This feature is particularly appealing in medicinal chemistry, where modularity and adaptability are key principles in the design of novel therapeutic agents. The presence of the fluorophenyl group introduces a layer of electronic and steric modulation, which can significantly influence the pharmacokinetic and pharmacodynamic properties of any derivative synthesized from this core structure.

The piperazine moiety is well-documented for its role as a bioisostere in drug design, often replacing rigid aromatic systems with more flexible and adaptable structures. This flexibility can enhance binding affinity and reduce off-target effects, making piperazine-containing compounds highly sought after in the pharmaceutical industry. In the context of 1-(4-BROMOPHENYL)-2-[4-(2-FLUOROPHENYL)PIPERAZINO]-1-ETHANOL, the piperazine ring serves as a critical scaffold for interactions with biological targets, particularly enzymes and receptors involved in key metabolic pathways.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to rationalize the potential biological activity of compounds like this one. The combination of quantum mechanical calculations and molecular docking studies has been instrumental in identifying promising scaffolds for drug development. In particular, the interplay between the bromophenyl, fluorophenyl, and piperazine components can be fine-tuned to optimize binding to specific protein targets, thereby enhancing therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the structural features of 1-(4-BROMOPHENYL)-2-[4-(2-FLUOROPHENYL)PIPERAZINO]-1-ETHANOL, researchers can design molecules that selectively inhibit aberrant kinase activity without affecting normal cellular processes. The bromine atom, for instance, can serve as a handle for further derivatization via cross-coupling reactions, allowing for the introduction of diverse pharmacophores that enhance target specificity.

The incorporation of the fluorine atom into the phenyl ring adds another dimension to its utility in drug discovery. Fluorine atoms are frequently employed in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, C-F bonds are known for their strength and rigidity, which can improve binding interactions within biological targets. Furthermore, fluorine atoms can be detected using nuclear magnetic resonance (NMR) spectroscopy, providing valuable insights into molecular conformation and dynamics during drug development.

In vitro studies have begun to explore the biological profile of derivatives derived from 1-(4-BROMOPHENYL)-2-[4-(2-FLUOROPHENYL)PIPERAZINO]-1-ETHANOL. Initial results suggest that certain modifications can yield compounds with potent inhibitory activity against specific kinases. For example, replacing the ethanol moiety with other functional groups has been shown to enhance binding affinity while maintaining selectivity. These findings underscore the importance of structural optimization in translating promising scaffolds into viable therapeutic agents.

The broader implications of this compound extend beyond kinase inhibition. Its unique structural features make it a versatile building block for exploring new therapeutic modalities across multiple disease areas. Researchers are increasingly interested in developing small molecules that can modulate protein-protein interactions (PPIs), which are often difficult to target with traditional small-molecule drugs. The flexible nature of the piperazine ring combined with the presence of halogenated aromatic rings provides an ideal platform for designing PPI modulators.

Advances in synthetic methodologies have also contributed to the growing interest in this compound. Modern techniques such as transition-metal-catalyzed cross-coupling reactions allow for efficient construction of complex molecular frameworks. These methods enable chemists to rapidly generate libraries of derivatives for high-throughput screening (HTS), accelerating the discovery process. The availability of robust synthetic routes ensures that researchers can explore diverse chemical space without being limited by synthetic challenges.

The role of computational tools cannot be overstated in modern drug discovery. Software platforms capable of predicting molecular properties with high accuracy have become indispensable assets for research teams. By integrating experimental data with computational models, scientists can make more informed decisions about which derivatives warrant further investigation. This data-driven approach has significantly reduced the time and resources required to bring novel therapeutics from concept to clinical development.

Looking ahead, the future prospects for compounds like 1-(4-BROMOPHENYL)-2-[4-(2-FLUOROPHENYL)PIPERAZINO]-1-ETHANOL appear bright. As our understanding of disease mechanisms continues to evolve, so too will our capacity to design molecules that address unmet medical needs. The combination of innovative synthetic strategies, advanced computational tools, and rigorous biological testing will be essential in realizing this vision. In summary,1-(4-BROMOPHENYL)-2-[4-(2-FLUOROPHENYL)PIPERAZINO]-1-ETHANOL represents a promising starting point for developing next-generation therapeutics that leverage cutting-edge chemical biology principles.